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Compound of Interest

Compound Name: Iodine-120

CAS No.: 15480-34-9

Cat. No.: B1201904

Get Quote

This document provides comprehensive, step-by-step guidance for the safe and compliant

disposal of Iodine-120, a critical resource for researchers, scientists, and drug development

professionals. By adhering to these procedures, laboratories can ensure the safety of their

personnel and the environment while maintaining regulatory compliance.

Iodine-120: Key Properties for Disposal
Understanding the radiological characteristics of Iodine-120 is fundamental to its safe handling

and disposal. With a relatively short half-life, the primary disposal method is decay-in-storage,

which allows the radioactivity to diminish to negligible levels before being discarded as regular

waste.
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Property Value

Half-life 81.6 minutes[1]

Decay Mode
Electron Capture (EC) and Positron Emission

(β+)[1]

Primary Decay Product Tellurium-120 (¹²⁰Te)[1]

Emitted Radiations Gamma (γ) and Positron (β+)

Experimental Protocol: Step-by-Step Disposal of
Iodine-120
This protocol outlines the necessary steps for the safe disposal of Iodine-120 waste, primarily

through decay-in-storage. This procedure is designed to meet the safety and logistical needs of

a standard laboratory environment.

1. Waste Segregation and Collection:

Objective: To properly separate Iodine-120 waste from other waste streams.

Procedure:

Designate a specific, clearly labeled waste container for all solid and liquid Iodine-120
waste. The container should be made of a material appropriate for the chemical nature of

the waste (e.g., plastic for aqueous solutions).

Solid waste (e.g., contaminated gloves, paper towels, plasticware) should be placed in a

designated, sealed bag within the container.

Liquid waste should be collected in a sealed, shatter-resistant container. Do not mix

aqueous and organic liquid waste.[2]

All waste containers must be clearly labeled with the "Caution, Radioactive Material"

symbol, the isotope (Iodine-120), the date, and the initial activity level.

2. Decay-in-Storage:
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Objective: To allow the radioactivity of the Iodine-120 waste to decay to background levels.

Procedure:

Store the labeled waste container in a designated, shielded, and secure radioactive waste

storage area. This area should be away from high-traffic locations and sensitive

equipment.

The storage duration must be at least 10 half-lives. For Iodine-120, with a half-life of

approximately 81.6 minutes, the minimum storage time is 816 minutes (or 13.6 hours). To

ensure a conservative margin of safety, a storage period of 24 hours is recommended.

Maintain a detailed log for all stored radioactive waste, including the isotope, date of

storage, initial activity, and expected disposal date.

3. Final Survey and Disposal:

Objective: To confirm that the radioactivity has decayed to background levels before disposal

as non-radioactive waste.

Procedure:

After the decay period, survey the waste container using a radiation survey meter (e.g., a

Geiger-Müller counter) appropriate for detecting the radiation emitted by Iodine-120.

The survey reading on the surface of the container must not be distinguishable from the

background radiation level.

If the survey confirms the absence of radioactivity above background, deface or remove all

radioactive material labels from the container.

The now non-radioactive waste can be disposed of according to standard laboratory

procedures for chemical or general waste, depending on its non-radiological properties.

Record the final survey results, the date of disposal, and the method of disposal in the

radioactive waste log.
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Mandatory Visualizations
The following diagrams illustrate the key processes involved in the handling and decay of

Iodine-120.
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Step 1: Waste Collection & Segregation

Step 2: Decay-in-Storage

Step 3: Final Survey & Disposal

Generation of Iodine-120 Waste

Segregate Solid & Liquid Waste

Label Container: Isotope, Date, Activity

Store in Shielded, Secure Area

Log Waste Details

Allow to Decay for >10 Half-Lives (e.g., 24 hours)

Survey Waste with Radiation Meter

Reading at Background Level?

No

Deface Radioactive Labels

Yes

Dispose as Non-Radioactive Waste

Log Final Disposal
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Iodine-120
(¹²⁰I)

Tellurium-120
(¹²⁰Te - Stable)

Half-life: 81.6 min
Decay: EC, β+

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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